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Compound of Interest

Compound Name: Rediocide C

Cat. No.: B15557578

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation, storage, and use of
Rediocide C solutions in Dimethyl Sulfoxide (DMSQO), a common polar aprotic solvent for
water-insoluble compounds in biological research.

Introduction

Rediocide C is a diterpenoid natural product isolated from Trigonostemon reidioides.[1] It has
demonstrated biological activity, including antimycobacterial effects.[1] Proper preparation and
handling of Rediocide C solutions are critical for obtaining accurate and reproducible
experimental results. DMSO is a suitable solvent for Rediocide C.[1] However, care must be
taken to minimize its potential effects on experimental systems.

Data Presentation
Physical and Chemical Properties of Rediocide C
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Property Value Source
Molecular Formula CasH54013 [2][3]
Molecular Weight 814.9 g/mol [2][3]
Physical Description Powder [1]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1]
Acetate, DMSO, Acetone

led < ~onditions f liocide ¢

Storage .
Form Duration Notes
Temperature

Powder -20°C Up to 3 years Protect from moisture.

Aliquot to avoid
In DMSO -80°C Up to 6 months repeated freeze-thaw

cycles.

For shorter-term
In DMSO -20°C Up to 1 month
storage.

Experimental Protocols
Protocol 1: Preparation of a Rediocide C Stock Solution
in DMSO

Objective: To prepare a high-concentration stock solution of Rediocide C in DMSO for
subsequent dilution to working concentrations.

Materials:
» Rediocide C (powder)

e Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
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Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance
Procedure:

» Equilibration: Allow the vial of Rediocide C powder and the DMSO to equilibrate to room
temperature before opening to prevent condensation of moisture.

e Weighing: Accurately weigh the desired amount of Rediocide C powder using an analytical
balance in a fume hood or other ventilated area.

e Calculation of DMSO Volume: Calculate the volume of DMSO required to achieve the
desired stock concentration. For example, to prepare a 10 mM stock solution:

o Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))
o For 1 mg of Rediocide C (0.001 g):
= Volume (L) =0.001 g/ (814.9 g/mol x 0.010 mol/L) = 0.0001227 L = 122.7 uL

o Dissolution: Add the calculated volume of DMSO to the vial containing the Rediocide C
powder.

e Mixing: Vortex the solution until the Rediocide C is completely dissolved. Gentle warming
(up to 37°C) may be applied if necessary to aid dissolution.

 Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to minimize freeze-thaw cycles.

o Storage: Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.
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Protocol 2: Preparation of a Working Solution for In Vitro
Cell-Based Assays

Objective: To dilute the Rediocide C stock solution to a final working concentration in cell

culture medium.

Materials:

e Rediocide C stock solution in DMSO (e.g., 10 mM)

e Appropriate cell culture medium

o Sterile tubes and pipette tips

Procedure:

e Thawing: Thaw a single aliquot of the Rediocide C stock solution at room temperature.

» Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve
the desired final concentration. It is recommended to perform dilutions in a stepwise manner
to prevent precipitation of the compound.

» Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture
medium is low (typically less than 0.5%) to avoid solvent-induced cytotoxicity.[4] A vehicle
control (medium with the same final concentration of DMSO) should be included in all
experiments.

o Example: To prepare a 100 nM working solution from a 10 mM stock:

= Perform an initial 1:100 dilution of the 10 mM stock in culture medium to obtain a 100

MM intermediate solution.

= Perform a subsequent 1:1000 dilution of the 100 uM intermediate solution in culture
medium to achieve a final concentration of 100 nM. The final DMSO concentration
would be 0.001%.

» Application: Add the final working solution to the cells.
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Mandatory Visualization
Rediocide A Signaling Pathway

The following diagram illustrates the proposed signaling pathway for Rediocide A, a related
compound, which is believed to act as an immune checkpoint inhibitor by targeting the
TIGIT/CD155 axis. This pathway may be relevant for understanding the mechanism of action of

Rediocide C.

Proposed Signaling Pathway of Rediocide A

Rediocide A is proposed to downregulate CD155 on tumor cells,
Rediocide A Inhibitory Signal thereby preventing its interaction with TIGIT on NK cells.
This relieves the inhibition of NK cell activation, leading to enhanced tumor cell lysis.

Downregulates

NK Cell Activation

Tumor Cell Lysis

Click to download full resolution via product page

Caption: Proposed mechanism of Rediocide A in overcoming tumor immuno-resistance.
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Experimental Workflow for Rediocide C Solution
Preparation

The following diagram outlines the general workflow for preparing Rediocide C solutions for in

vitro experiments.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b15557578?utm_src=pdf-body
https://www.benchchem.com/product/b15557578?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Workflow for Rediocide C Solution Preparation

Start: Rediocide C (powder)

Weigh Rediocide C

Dissolve in DMSO

10 mM Stock Solution

Aliquot and Store at -80°C Thaw one aliquot
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|

UST. stored aliquot
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End: Experiment
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Caption: A stepwise workflow for preparing Rediocide C solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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